Cas no 84612-71-5 (3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI))

• Product name: 3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI)
• CAS No: 84612-71-5
• MF: C₉H₁₈O₂
• MW: 158.23800
• CID: 726633
• PubChem ID: 145035

3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI)
• 4-METHYL-3-HEXANOL ACETATE
• 1-Ethyl-2-methylbutyl acetate
• 4-methyl-3-hexyl acetate
• DTXSID501004909
• AKOS006272362
• FT-0694725
• 1-Ethyl-2-methylbutyl acetate #
• SCHEMBL15261665
• IAGFRJOWIZRHRV-UHFFFAOYSA-N
• 84612-71-5
• 4-methylhexan-3-yl acetate

• Inchi： InChI=1S/C9H18O2/c1-5-7(3)9(6-2)11-8(4)10/h7,9H,5-6H2,1-4H3
• InChI Key： IAGFRJOWIZRHRV-UHFFFAOYSA-N
• SMILES： CCC(C)C(CC)OC(=O)C

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.37420